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Compound Name: ST-148

Cat. No.: B1682631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ST-148 is a potent antiviral compound that acts as a capsid inhibitor, primarily targeting the

Dengue virus (DENV) and showing broad-spectrum activity against other flaviviruses. Its

mechanism of action involves the hyperstabilization of the viral capsid protein, which interferes

with both the assembly of new virions and the disassembly of incoming viral particles, thereby

halting the viral replication cycle at two critical stages. These application notes provide detailed

protocols for utilizing ST-148 in high-throughput screening (HTS) assays to identify and

characterize novel flavivirus inhibitors.

Data Presentation: In Vitro Efficacy of ST-148
The antiviral activity of ST-148 has been quantified against multiple Dengue virus serotypes.

The following table summarizes the reported 50% effective concentration (EC50) values.
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Virus Serotype Cell Line EC50 (µM) Reference

DENV-2 Vero 0.016 [1]

DENV-3 Vero 0.512 [1]

DENV-4 Vero 1.150 [1]

DENV-1 Vero 2.832 [1]

DENV (16681 strain) Huh7 0.052 [2]

DENV (luciferase

reporter)
Huh7 0.037 [2]

Signaling Pathway: Dengue Virus Replication Cycle
and ST-148 Inhibition
ST-148 does not directly modulate a host cellular signaling pathway but instead targets a

crucial viral process. The following diagram illustrates the Dengue virus replication cycle and

highlights the two key stages inhibited by ST-148.
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Assay Preparation

Infection and Incubation

Data Acquisition and Analysis

1. Seed host cells
(e.g., Vero) into
384-well plates

2. Dispense compound library &
controls (ST-148, DMSO)

into assay plates

3. Infect cells with
Dengue virus (low MOI)

4. Incubate for 72-96 hours
to allow for virus-induced
cytopathic effect (CPE)

5. Quantify cell viability
(e.g., ATP levels using

CellTiter-Glo)

6. Analyze data to identify 'hits'
(compounds that inhibit CPE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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